Cas no 2024258-36-2 (benzyl 6',7'-dihydro-5'H-spiropyrrolidine-3,4'-thieno3,2-cpyridine-1-carboxylate)

• Product Name: benzyl 6',7'-dihydro-5'H-spiropyrrolidine-3,4'-thieno3,2-cpyridine-1-carboxylate
• CAS No: 2024258-36-2
• MF: C₁₈H₂₀N₂O₂S
• MW: 328.428603172302
• CID: 5799779
• PubChem ID: 165957184
• Update Time: 2025-05-25

benzyl 6',7'-dihydro-5'H-spiropyrrolidine-3,4'-thieno3,2-cpyridine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 6',7'-dihydro-5'H-spiropyrrolidine-3,4'-thieno3,2-cpyridine-1-carboxylate
• 2024258-36-2
• benzyl 6',7'-dihydro-5'H-spiro[pyrrolidine-3,4'-thieno[3,2-c]pyridine]-1-carboxylate
• EN300-1076066

• Inchi： 1S/C18H20N2O2S/c21-17(22-12-14-4-2-1-3-5-14)20-10-8-18(13-20)15-7-11-23-16(15)6-9-19-18/h1-5,7,11,19H,6,8-10,12-13H2
• InChI Key： RFDDOZUKYRCFLF-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1CCNC12CN(C(=O)OCC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 328.12454906g/mol
• Monoisotopic Mass: 328.12454906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 69.8Ų

Additional information on benzyl 6',7'-dihydro-5'H-spiropyrrolidine-3,4'-thieno3,2-cpyridine-1-carboxylate

Benzyl 6',7'-Dihydro-5'H-Spiropyrrolidine-3,4'-Thieno[3,2-c]Pyridine-1-Carboxylate: A Comprehensive Overview

The compound with CAS No 2024258-36-2, known as benzyl 6',7'-dihydro-5'H-spiropyrrolidine-3,4'-thieno[3,2-c]pyridine-1-carboxylate, is a complex organic molecule that has garnered significant attention in the field of organic chemistry and pharmacology. This compound is notable for its unique structural features, which include a spiropyrrolidine core fused with a thienopyridine ring system. The presence of these functional groups makes it a promising candidate for various applications in drug discovery and materials science.

Recent studies have highlighted the potential of benzyl 6',7'-dihydro-5'H-spiropyrrolidine-3,4'-thieno[3,2-c]pyridine-1-carboxylate in the development of novel therapeutics. Researchers have explored its ability to modulate key biological targets, such as kinases and G-protein coupled receptors (GPCRs), which are critical in various disease states including cancer and neurodegenerative disorders. The spiropyrrolidine moiety has been shown to enhance the molecule's bioavailability and stability, making it an attractive lead compound for further optimization.

In terms of synthesis, the compound is typically prepared through a multi-step process involving cyclization reactions and coupling strategies. The integration of the thienopyridine ring system into the molecule's framework is achieved via a tandem coupling reaction, which ensures high regioselectivity and yields. This approach not only simplifies the synthesis but also allows for the introduction of diverse substituents to tailor the molecule's properties for specific applications.

The structural uniqueness of benzyl 6',7'-dihydro-5'H-spiropyrrolidine-3,4'-thieno[3,2-c]pyridine-1-carboxylate has also made it a valuable tool in medicinal chemistry research. Its ability to adopt multiple conformations enables it to interact with a wide range of biological targets, thereby expanding its potential utility in drug design. Furthermore, computational studies have revealed that the molecule exhibits favorable pharmacokinetic profiles, including good solubility and low toxicity, which are essential for successful drug candidates.

Looking ahead, ongoing research is focused on optimizing the spiropyrrolidine-thienopyridine system to enhance its potency and selectivity against specific targets. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into clinically relevant therapeutics. Additionally, its application in advanced materials science is being explored due to its unique electronic properties and structural versatility.

In conclusion, benzyl 6',7'-dihydro-5'H-spiropyrrolidine-3,4'-thieno[3,2-c]pyridine-1-carboxylate represents a significant advancement in organic synthesis and drug discovery. Its distinctive chemical structure and promising biological properties position it as a key player in the development of next-generation therapies and materials. As research continues to unfold, this compound is poised to make substantial contributions to both academic and industrial advancements in the field.